Cas no 68989-03-7 (1-(4-Methylphenyl)cyclopentane-1-carbonitrile)

1-(4-Methylphenyl)cyclopentane-1-carbonitrile is a nitrile-functionalized cyclopentane derivative with a substituted aromatic ring, offering utility as an intermediate in organic synthesis. Its structure, featuring a cyclopentane backbone and a para-methylphenyl group, provides steric and electronic modulation, making it valuable for constructing complex molecules. The nitrile group enhances reactivity, enabling further transformations such as hydrolysis, reduction, or cyclization. This compound is particularly relevant in pharmaceutical and agrochemical research, where its scaffold can serve as a precursor for bioactive molecules. High purity and consistent quality ensure reliable performance in synthetic applications. Suitable for controlled environments, it should be handled with standard safety precautions for nitrile-containing compounds.

1-(4-Methylphenyl)cyclopentane-1-carbonitrile structure

68989-03-7 structure

Product Name:1-(4-Methylphenyl)cyclopentane-1-carbonitrile

CAS No:68989-03-7

MF:C₁₃H₁₅N

MW:185.264903306961

CID:510268

Update Time:2025-05-28

1-(4-Methylphenyl)cyclopentane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

- Quaternary ammoniumcompounds, coco alkylbis(hydroxyethyl)methyl, ethoxylated, Me sulfates (salts)
- PEG-5 COCOMONIUM METHOSULFATE
- Cocoamine Ethoxylate Methyl Ammonium Methylsulfate
- Ecoeng 500
- Ethoquad C 25MS
- Rewoquat CPEM
- Tego IL-K 5M
- Tego IL-K 5MS
- Tetraalkylammoniumcompounds, coco alkylbis(hydroxyethyl)methyl, ethoxylated, Me sulfates (salts)
- Variquat K 1215
- 1-(p-Tolyl)cyclopentanecarbonitrile
- 1-(4-Methylphenyl)cyclopentane-1-carbonitrile
- 1-(4-METHYLPHENYL)-1-CYCLOPENTANECARBONITRILE
- 1-p-Tolylcyclopentanecarbonitrile
- 1-(4-methylphenyl)cyclopentanecarbonitrile
- 1-(P-TOLYL)-1-CYCLOPENTANECARBONITRILE
- Cyclopentanecarbonitrile, 1-(4-methylphenyl)-
- NSC154618
- 1-p-Tolyl-cyclopentanecarbonitrile
- 0642AC
- SBB057549
- DB
- Inchi： 1S/C13H15N/c1-11-4-6-12(7-5-11)13(10-14)8-2-3-9-13/h4-7H,2-3,8-9H2,1H3
- InChI Key： GTHMJIFNCGSBJT-UHFFFAOYSA-N
- SMILES： N#CC1(C2C=CC(C)=CC=2)CCCC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 233
XLogP3: 3.4
Topological Polar Surface Area: 23.8

1-(4-Methylphenyl)cyclopentane-1-carbonitrile Pricemore >>

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